5-Bromo-6-fluoro-N-methylisatoic anhydride

• IUPAC Name: 6-bromo-5-fluoro-1-methyl-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C9H5BrFNO3/c1-12-5-3-2-4(10)7(11)6(5)8(13)15-9(12)14/h2-3H,1H3
• InChI Key: RSRWOAJJVFXSEZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=C(C=C2)Br)F)C(=O)OC1=O
• Molecular Formula: C9H5BrFNO3
• Molecular Weight: 274.04 g/mol
• CAS No.: 1980053-79-9

Description

5-Bromo-6-fluoro-N-methylisatoic anhydride is a chemical compound with the CAS Number: 1980053-79-9. It has a molecular weight of 274.05. The compound is also known by the synonym 6-Bromo-5-fluoro-1-methyl-2H-3,1-benzoxazine-2,4 (1H)-dione.

Physical and Chemical Properties Analysis

This compound is a solid-crystal at ambient temperature. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Brominated and Fluorinated Compounds in Research

• Regioselective Monobromination : Bromination is a key reaction in organic synthesis, providing precursors for further functionalization. A study by Ganguly, De, and Dutta (2005) reported a highly regioselective nuclear bromination of activated aromatic and heteroaromatic compounds using N-bromosuccinimide in tetrabutylammonium bromide, highlighting the utility of brominated intermediates in synthesizing complex molecules (Ganguly, De, & Dutta, 2005).

• Fluorinated Pyrimidines in Cancer Research : Fluorinated compounds, such as 5-fluorouracil, have significant applications in cancer treatment due to their ability to interfere with nucleic acid synthesis. A study on the synthesis and primary cytotoxicity evaluation of new 5-bromo-3-substituted-hydrazono-1H-2-indolinones by Karalı, Terzioğlu, and Gürsoy (2002) explores the cytotoxic effects of fluorinated and brominated indolinones, demonstrating their potential in developing anticancer agents (Karalı, Terzioğlu, & Gürsoy, 2002).

• Anhydride Utilization in Blocking Amino Groups : Anhydrides, such as maleic anhydride, have been used for the reversible blocking of amino groups, providing a method to protect functional groups during chemical syntheses. Dixon and Perham (1968) discussed the effects of introducing methyl groups into the molecule of maleic anhydride for the reversible blocking of amino groups, illustrating the versatility of anhydrides in synthetic chemistry (Dixon & Perham, 1968).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, in contact with skin, or if inhaled. It can also cause eye irritation and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and wearing protective gloves/protective clothing/eye protection/face protection.